Cas no 1425843-18-0 (5-Acetyl-3-chloro-pyridine-2-carboxylic acid methyl ester)

• Product Name: 5-Acetyl-3-chloro-pyridine-2-carboxylic acid methyl ester
• CAS No: 1425843-18-0
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 2136812
• Update Time: 2023-08-04

5-Acetyl-3-chloro-pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 5-acetyl-3-chloropyridine-2-carboxylate
• QRNBERPICCLYHA-UHFFFAOYSA-N
• 5-Acetyl-3-chloro-pyridine-2-carboxylic acid methyl ester
• 2-Pyridinecarboxylic acid, 5-acetyl-3-chloro-, methyl ester

• Inchi： 1S/C9H8ClNO3/c1-5(12)6-3-7(10)8(11-4-6)9(13)14-2/h3-4H,1-2H3
• InChI Key： QRNBERPICCLYHA-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC=C(C(C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Topological Polar Surface Area: 56.3